Cas no 2827-18-1 (Thiourea,N-ethyl-N'-(4-methylphenyl)-)

• Product name: Thiourea,N-ethyl-N'-(4-methylphenyl)-
• CAS No: 2827-18-1
• MF: C₁₀H₁₄N₂S
• MW: 194.29656
• CID: 281091
• PubChem ID: 4413304

Thiourea,N-ethyl-N'-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-ethyl-N'-(4-methylphenyl)-
• 1-ethyl-3-(4-methylphenyl)thiourea
• 1-Aethyl-3-p-tolyl-thioharnstoff
• 1-ethyl-3-p-tolylthiourea
• 1-ethyl-3-p-tolyl-thiourea
• AC1N9N8V
• CHEMBL456625
• F0486-2375
• HMS1649D15
• N1-ethyl-N2-(4-methylphenyl)thiourea
• N-Aethyl-N'-p-tolyl-thioharnstoff
• N-ethyl-N'-(4-methylphenyl)thiourea
• N-ethyl-N'-p-tolyl-thiourea
• NSC75684
• STK970599
• AKOS003625382
• AKOS002222225
• SCHEMBL5455321
• 2827-18-1
• DTXSID70403004
• (Z)-N-ethyl-N'-(p-tolyl)carbamimidothioic acid
• NSC-75684

• Inchi： InChI=1S/C10H14N2S/c1-3-11-10(13)12-9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3,(H2,11,12,13)
• InChI Key： FNGYBATZKHIECN-UHFFFAOYSA-N
• SMILES： C(NC(NC1C=CC(C)=CC=1)=S)C

Computed Properties

• Exact Mass: 194.08792
• Monoisotopic Mass: 194.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.2A^2

Experimental Properties

• Density: 1.129
• Boiling Point: 283°Cat760mmHg
• Flash Point: 125°C
• Refractive Index: 1.625
• PSA: 24.06
• LogP: 2.76520